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Compound of Interest

Compound Name: Amaranth Red 2

Cat. No.: B1171559 Get Quote

An In-depth Technical Guide to the Solubility of Amaranth Red 2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Amaranth Red 2, a

synthetic azo dye also known as Amaranth, FD&C Red No. 2, Azorubin S, C.I. Food Red 9, and

C.I. 16185. The information is tailored for professionals in research and development who

require precise data on its physicochemical properties.

Physicochemical Properties
Amaranth is an anionic dye that typically exists as a trisodium salt.[1][2][3] It appears as a dark

red to dark purple, water-soluble powder.[1][2][3][4] The dye has a maximum absorption in

aqueous solution at approximately 520 nm.[1][2][3][5]

Solubility Data
The solubility of Amaranth dye is a critical parameter for its application in various fields,

including as a colorant in histology, color photography, and formerly in food and cosmetics.[1]

[2][5] Its solubility is highest in water and polar protic solvents, while it is generally insoluble in

most non-polar organic solvents.[4][6]
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Amaranth exhibits moderate to high solubility in water. The reported values show some

variation, which may be attributed to differences in experimental conditions such as

temperature and purity of the dye.

Table 1: Aqueous Solubility of Amaranth Red 2

Solubility Value Temperature Source Citation

72 mg/mL 26 °C [1][2]

1 g in 15 mL (~66.7 mg/mL) Not Specified [4][5]

17.2 g/100 mL (172 mg/mL) 21 °C [7]

50 g/L (50 mg/mL) 20 °C [7]

10 to 50 mg/mL 23 °C (73°F) [8]

10 mg/mL Not Specified

6.67 mg/mL (ultrasonic) Not Specified [9][10]

Organic Solvent Solubility
The solubility of Amaranth in organic solvents is significantly lower than in water. It is generally

described as very slightly soluble in alcohols and insoluble in most other common organic

solvents.[1][2][6]

Table 2: Solubility of Amaranth Red 2 in Organic Solvents
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Solvent Solubility Value Comments Source Citation

Ethanol 0.7 mg/mL Very slightly soluble [4]

Ethanol (50% aq.)
0.5 g/100 mL (5

mg/mL)
Slightly soluble [7]

Dimethyl Sulfoxide

(DMSO)
25 mg/mL

Requires ultrasonic

assistance
[9][10]

Glycerol Soluble - [1][2][4][6][7]

Propylene Glycol Soluble - [4][6][7]

Glycol Soluble - [1][2]

Methyl Cellosolve 10 mg/mL Very slightly soluble [4]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a dye like

Amaranth. This method is based on the principle of preparing a saturated solution and then

quantifying the dissolved solute.

Objective: To determine the saturation solubility of Amaranth in a given solvent (e.g., water,

ethanol) at a specified temperature.

Materials:

Amaranth dye powder (high purity)

Solvent of interest (e.g., deionized water, absolute ethanol)

Volumetric flasks and pipettes

Thermostatic shaker or water bath

Centrifuge

UV-Vis Spectrophotometer
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Analytical balance

Syringe filters (0.45 µm)

Methodology:

Preparation of Supersaturated Solution:

Add an excess amount of Amaranth dye to a known volume of the solvent in a sealed

container (e.g., a screw-cap vial). The amount should be sufficient to ensure that

undissolved solids remain after equilibration.

Place the container in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached. Visual confirmation of undissolved dye at the bottom of the container is

necessary.

Separation of Saturated Solution:

After equilibration, allow the container to stand undisturbed at the set temperature for at

least 2 hours to allow the excess solid to sediment.

Carefully withdraw a sample of the supernatant using a pipette. To remove any suspended

microparticles, filter the sample through a 0.45 µm syringe filter into a clean vial. This step

is critical to prevent overestimation of solubility.

Quantification of Solute:

Accurately dilute the filtered saturated solution with the solvent to a concentration that falls

within the linear range of a pre-established calibration curve.

Measure the absorbance of the diluted solution using a UV-Vis spectrophotometer at

Amaranth's λmax (~520 nm).

Use the calibration curve to determine the concentration of Amaranth in the diluted

sample.
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Calculate the concentration in the original saturated solution by multiplying by the dilution

factor. The result is the solubility of Amaranth in that solvent at the specified temperature.

Calibration Curve Preparation:

Prepare a series of standard solutions of Amaranth with known concentrations in the

solvent.

Measure the absorbance of each standard at λmax.

Plot a graph of absorbance versus concentration. The resulting linear plot is the calibration

curve.

Visualized Experimental Workflow
The logical flow of the solubility determination process can be visualized as follows.
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Diagram 1: Experimental Workflow for Solubility Determination
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Diagram 1: Experimental Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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